6-Iodobenzovesamicol
6-Iodobenzovesamicol
Brand Name:
Vulcanchem
CAS No.:
139399-80-7
VCID:
VC21245820
InChI:
InChI=1S/C21H24INO/c22-19-7-6-17-14-21(24)20(13-18(17)12-19)23-10-8-16(9-11-23)15-4-2-1-3-5-15/h1-7,12,16,20-21,24H,8-11,13-14H2/t20-,21-/m0/s1
SMILES:
C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC(=C4)I
Molecular Formula:
C21H24INO
Molecular Weight:
433.3 g/mol
6-Iodobenzovesamicol
CAS No.: 139399-80-7
Cat. No.: VC21245820
Molecular Formula: C21H24INO
Molecular Weight: 433.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 139399-80-7 |
|---|---|
| Molecular Formula | C21H24INO |
| Molecular Weight | 433.3 g/mol |
| IUPAC Name | (2S,3S)-6-iodo-3-(4-phenylpiperidin-1-yl)-1,2,3,4-tetrahydronaphthalen-2-ol |
| Standard InChI | InChI=1S/C21H24INO/c22-19-7-6-17-14-21(24)20(13-18(17)12-19)23-10-8-16(9-11-23)15-4-2-1-3-5-15/h1-7,12,16,20-21,24H,8-11,13-14H2/t20-,21-/m0/s1 |
| Standard InChI Key | GJSOCNMEZIDMNM-SFTDATJTSA-N |
| Isomeric SMILES | C1CN(CCC1C2=CC=CC=C2)[C@H]3CC4=C(C[C@@H]3O)C=CC(=C4)I |
| SMILES | C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC(=C4)I |
| Canonical SMILES | C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC(=C4)I |
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